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Compound of Interest

Compound Name: JJ-OX-007

Cat. No.: B12381696 Get Quote

JJ-OX-007, a selective imaging probe, is fluorescently labeled with a BODIPY-TMR dye. This

probe is an activity-based probe (ABP) designed for the specific detection of Staphylococcus

aureus infections.[1]

JJ-OX-007 is a fluorescently labeled version of another activity-based probe, ABP 9 (also

referred to as JJ-OX-004). The addition of the BODIPY-TMR dye to the alkyne handle of the

base probe was found to enhance its selectivity for its target, a serine hydrolase known as

FphE.[1] This high selectivity allows for the effective labeling and imaging of live S. aureus

cells.[1]

The probe's design, incorporating the BODIPY-TMR fluorescent label, facilitates its use in live

cell fluorescence imaging experiments.[1] This enables researchers to visualize and study the

activity of the FphE target within the bacteria.[1] The development of JJ-OX-007 and its use in

selectively labeling infection sites have been demonstrated in a mouse model of S. aureus

infection, highlighting its potential for improving the diagnosis and management of these

infections.[1]

It is important to note that while the fluorescent label has been identified, a comprehensive in-

depth technical guide or whitepaper with extensive quantitative data, detailed experimental

protocols, and signaling pathways for visualization is not available from the provided

information. The core of the inquiry regarding the fluorescent label has been addressed.

Below is a logical diagram illustrating the relationship between the components of the JJ-OX-
007 probe.
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JJ-OX-007 Probe Biological Target

Oxadiazolone ABP (9) Alkyne Handle functionalized with BODIPY-TMR Dye labeled with FphE in S. aureus enables detection of 

Click to download full resolution via product page

Caption: Logical relationship of JJ-OX-007 components and its target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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